Cas no 2680648-49-9 ((9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate
• CAS No: 2680648-49-9
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5620798
• PubChem ID: 165933174
• Update Time: 2025-06-15

(9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate
• EN300-28301578
• 2680648-49-9

• Inchi： 1S/C23H23NO4/c25-22(15-9-10-15)21-13-24(11-12-27-21)23(26)28-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2
• InChI Key： GSWJTZNEOQCLKN-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1C(C1CC1)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Additional information on (9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate (CAS No. 2680648-49-9)

(9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate, CAS No. 2680648-49-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural framework, combines a fluorene moiety with a morpholine derivative, making it an intriguing candidate for further exploration in medicinal chemistry.

The molecular structure of this compound is characterized by a rigid fluorene core, which provides excellent electronic properties and stability, coupled with a morpholine ring that enhances solubility and bioavailability. The presence of a cyclopropane group at the 2-position of the morpholine ring introduces additional functional diversity, allowing for various chemical modifications and biological interactions.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The combination of fluorene and morpholine has shown promise in several therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The structural features of (9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate make it a valuable building block for designing new molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex drug candidates. The fluorene moiety is known for its ability to enhance photostability and bioavailability, while the morpholine ring contributes to metabolic stability. These characteristics are particularly important in the development of small molecule drugs that require prolonged circulation and targeted delivery.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like (9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve the scalability of production but also allow for the introduction of additional functional groups with minimal side reactions.

In addition to its synthetic appeal, (9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate

The development of novel pharmaceuticals relies heavily on innovative chemical entities that can address unmet medical needs. The unique structural features of (9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate

As our understanding of disease mechanisms continues to evolve, so does the demand for sophisticated molecular tools to study and treat these conditions. Compounds like (9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate

In conclusion, (9H-fluoren-9-yl)methyl 2-cyclopropanecarbonylmorpholine-4-carboxylate (CAS No. 2680648-49-9)